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Compound of Interest

Compound Name: Cassia Gum

CAS No.: 51434-18-5

Cat. No.: B16089379

Get Quote

Introduction

Cassia gum, derived from the endosperm of Cassia tora and Cassia obtusifolia seeds, is

widely used as a thickener, emulsifier, and stabilizer in the food and pet food industries.[1][2]

The seeds of the cassia plant naturally contain anthraquinones, a class of aromatic organic

compounds, some of which may have toxicological concerns.[3][4] Therefore, regulatory bodies

have set stringent limits on the maximum allowable content of anthraquinones in cassia gum
intended for consumption.[5][6][7] This application note provides a detailed protocol for the

quantitative analysis of anthraquinones in cassia gum using High-Performance Liquid

Chromatography (HPLC), a precise and reliable analytical technique for separating and

quantifying individual anthraquinones.[3][8]

Regulatory Landscape
Regulatory agencies such as the European Food Safety Authority (EFSA) have established a

maximum limit for total anthraquinones in finished, refined cassia gum at 0.5 mg/kg.[5][6][7]

This low level is achievable through advanced purification techniques, such as
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isopropanol/water extraction, which effectively remove these compounds.[1][5] HPLC analysis

is the standard method for verifying compliance with this regulatory limit.[3][5]

Anthraquinones in Cassia
The seeds of the cassia plant can contain a significant concentration of anthraquinones,

approximately 10,000 mg/kg.[1][5] The purification process dramatically reduces this content.[5]

Common anthraquinones found in cassia species include chrysophanic acid, emodin,

physcion, rhein, and obtusifolin.[5][9] In semi-refined cassia gum, physcion has been detected

at levels below 10 mg/kg, while in highly refined gum, individual anthraquinones are often

undetectable at the 0.5 mg/kg limit.[5]

Quantitative Data Summary
The following table summarizes the levels of anthraquinones found in various cassia products,

highlighting the effectiveness of the refining process.

Sample Type Anthraquinone Level Notes

Whole Cassia Seeds ~10,000 mg/kg
High natural concentration.[1]

[5]

Semi-Refined Cassia Gum
< 10 mg/kg (specifically

physcion)

Significant reduction from

whole seeds.[5]

Refined Cassia Gum
< 0.5 mg/kg (total

anthraquinones)

Regulatory limit for food and

feed applications.[5][6][7]

Experimental Protocol: HPLC Analysis of
Anthraquinones in Cassia Gum
This protocol details the methodology for the extraction and subsequent HPLC quantification of

anthraquinones in cassia gum.

1. Sample Preparation and Extraction

Weighing: Accurately weigh 1.0 g of the cassia gum sample into a 50 mL conical flask.
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Extraction Solvent: Prepare a 70% (v/v) ethanol in water solution.

Extraction:

Add 20 mL of the 70% ethanol solution to the flask containing the cassia gum sample.

Sonicate the mixture for 30 minutes in a water bath maintained at 60°C.

After sonication, allow the mixture to cool to room temperature.

Centrifugation: Centrifuge the extract at 4000 rpm for 15 minutes to separate the solid

material.

Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.

2. HPLC Instrumentation and Conditions

Instrument: A standard High-Performance Liquid Chromatography system equipped with a

photodiode array (PDA) or UV-Vis detector.

Column: Inertsil ODS-3 C18 column (4.6 x 250 mm, 5 µm) or equivalent.[8]

Mobile Phase:

A: 0.1% Phosphoric Acid in Water[8]

B: Acetonitrile[8]

Gradient Elution:
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Time (minutes) % A % B

0 90 10

20 70 30

40 30 70

50 10 90

55 90 10

60 90 10

Flow Rate: 0.8 mL/min[8]

Injection Volume: 10 µL

Column Temperature: 30°C

Detection Wavelength: 278 nm[8]

3. Calibration and Quantification

Standard Preparation: Prepare individual stock solutions of anthraquinone standards (e.g.,

chrysophanol, emodin, physcion, rhein) in methanol at a concentration of 1 mg/mL.

Calibration Curve: Create a series of working standard solutions by diluting the stock

solutions to concentrations ranging from 0.05 µg/mL to 5.0 µg/mL.

Analysis: Inject the standard solutions into the HPLC system to generate a calibration curve

by plotting peak area against concentration for each anthraquinone.

Sample Analysis: Inject the prepared cassia gum extract into the HPLC system.

Quantification: Identify and quantify the anthraquinones in the sample by comparing their

retention times and peak areas to those of the standards and the calibration curve. The total

anthraquinone content is calculated as the sum of all identified and quantified

anthraquinones.
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Experimental Workflow Diagram

Sample Preparation HPLC Analysis Data Processing

1. Weigh 1.0g of
Cassia Gum Sample

2. Add 20mL of
70% Ethanol

3. Sonicate for 30 min
at 60°C

4. Centrifuge at
4000 rpm for 15 min

5. Filter through
0.45µm Syringe Filter

6. Inject 10µL of
Filtered Extract

7. Chromatographic Separation
(C18 Column, Gradient Elution)

8. UV Detection
at 278 nm

9. Peak Integration
and Identification

10. Quantification using
Calibration Curve

11. Report Total
Anthraquinone Content (mg/kg)

cluster_prep cluster_analysis cluster_data

Click to download full resolution via product page

Caption: Workflow for HPLC analysis of anthraquinones in cassia gum.

Signaling Pathway Diagram - Not Applicable
The analysis of anthraquinones in cassia gum is a chemical quantification process and does

not involve biological signaling pathways. Therefore, a signaling pathway diagram is not

relevant to this application note.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7009862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009261/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009261/
https://pubmed.ncbi.nlm.nih.gov/19260315/
https://pubmed.ncbi.nlm.nih.gov/19260315/
https://www.avlasthydrocolloids.com/blog/phytochemical-constituents-of-cassia-gum/
https://www.benchchem.com/product/b16089379/docs#application-note-hplc-analysis-of-anthraquinones-in-cassia-gum
https://www.benchchem.com/product/b16089379/docs#application-note-hplc-analysis-of-anthraquinones-in-cassia-gum
https://www.benchchem.com/product/b16089379/docs#application-note-hplc-analysis-of-anthraquinones-in-cassia-gum
https://www.benchchem.com/product/b16089379/docs#application-note-hplc-analysis-of-anthraquinones-in-cassia-gum
https://www.benchchem.com/product/b16089379?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16089379?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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